Cas no 2034438-13-4 (2-[4-({[2-(thiophen-2-yl)pyridin-4-yl]methyl}sulfamoyl)phenoxy]acetamide)

• Product Name: 2-[4-({[2-(thiophen-2-yl)pyridin-4-yl]methyl}sulfamoyl)phenoxy]acetamide
• CAS No: 2034438-13-4
• MF: C₁₈H₁₇N₃O₄S₂
• MW: 403.475281476974
• CID: 5350447
• Update Time: 2025-05-27

2-[4-({[2-(thiophen-2-yl)pyridin-4-yl]methyl}sulfamoyl)phenoxy]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-(N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)sulfamoyl)phenoxy)acetamide
• 2-[4-[(2-thiophen-2-ylpyridin-4-yl)methylsulfamoyl]phenoxy]acetamide
• 2-[4-({[2-(thiophen-2-yl)pyridin-4-yl]methyl}sulfamoyl)phenoxy]acetamide

• Inchi： 1S/C18H17N3O4S2/c19-18(22)12-25-14-3-5-15(6-4-14)27(23,24)21-11-13-7-8-20-16(10-13)17-2-1-9-26-17/h1-10,21H,11-12H2,(H2,19,22)
• InChI Key： KDUCQDBRPVQXBN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC(N)=O)(NCC1C=CN=C(C2=CC=CS2)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 588
• XLogP3: 1.6
• Topological Polar Surface Area: 148

Additional information on 2-[4-({[2-(thiophen-2-yl)pyridin-4-yl]methyl}sulfamoyl)phenoxy]acetamide

Research Briefing on 2-[4-({[2-(thiophen-2-yl)pyridin-4-yl]methyl}sulfamoyl)phenoxy]acetamide (CAS: 2034438-13-4)

In recent years, the compound 2-[4-({[2-(thiophen-2-yl)pyridin-4-yl]methyl}sulfamoyl)phenoxy]acetamide (CAS: 2034438-13-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of enzyme inhibition and targeted drug delivery. The following briefing provides an overview of the latest research findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical relevance.

The structural complexity of 2-[4-({[2-(thiophen-2-yl)pyridin-4-yl]methyl}sulfamoyl)phenoxy]acetamide suggests its potential as a versatile scaffold for drug development. Recent studies have focused on its synthesis and optimization, with particular emphasis on improving yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and assess its stability under various conditions. These efforts are critical for ensuring the reproducibility and scalability of its production for further preclinical and clinical studies.

One of the most promising aspects of this compound is its demonstrated activity as a selective inhibitor of specific enzymes involved in inflammatory pathways. In vitro studies have shown that 2-[4-({[2-(thiophen-2-yl)pyridin-4-yl]methyl}sulfamoyl)phenoxy]acetamide exhibits potent inhibitory effects on key mediators of inflammation, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings suggest its potential utility in the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. However, further mechanistic studies are required to elucidate its precise mode of action and optimize its pharmacological profile.

In addition to its anti-inflammatory properties, recent research has explored the compound's potential in oncology. Preliminary data indicate that 2-[4-({[2-(thiophen-2-yl)pyridin-4-yl]methyl}sulfamoyl)phenoxy]acetamide may interfere with signaling pathways critical for cancer cell proliferation and survival. For instance, it has been shown to modulate the activity of protein kinases involved in tumor growth and metastasis. These observations have spurred interest in developing derivatives of this compound with enhanced selectivity and potency for targeted cancer therapies.

Despite these encouraging findings, challenges remain in translating the compound's preclinical promise into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Recent advancements in drug formulation, including the use of nanoparticle-based delivery systems, may offer solutions to some of these challenges. Ongoing research aims to optimize the compound's physicochemical properties to improve its therapeutic index.

In conclusion, 2-[4-({[2-(thiophen-2-yl)pyridin-4-yl]methyl}sulfamoyl)phenoxy]acetamide represents a compelling candidate for further investigation in the fields of inflammation and oncology. Its unique chemical structure and promising biological activities underscore its potential as a lead compound for drug development. Future studies should focus on refining its pharmacological properties, exploring its therapeutic applications in disease models, and advancing it toward clinical trials. The continued exploration of this molecule may yield valuable insights into its mechanism of action and pave the way for novel therapeutic interventions.